Cas no 2344679-35-0 (2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid)

• Product Name: 2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid
• CAS No: 2344679-35-0
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6129053
• PubChem ID: 139017434
• Update Time: 2025-10-19

2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2344679-35-0
• 2-{8-oxa-1-azaspiro[4.5]decan-3-yl}acetic acid
• EN300-6763731
• 2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid

• Inchi： 1S/C10H17NO3/c12-9(13)5-8-6-10(11-7-8)1-3-14-4-2-10/h8,11H,1-7H2,(H,12,13)
• InChI Key： KVUFLCQNWQSWCG-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(CC(=O)O)CN2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid

Introduction to 2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid (CAS No. 2344679-35-0)

2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid (CAS No. 2344679-35-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential for a wide range of applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid is defined by a central spirocyclic core, which consists of an eight-membered ring containing an oxygen atom and a nitrogen atom, fused to a five-membered ring. The presence of the acetate group at the C3 position of the spirocyclic structure imparts specific chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid in various biological contexts. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs due to their involvement in numerous physiological processes and diseases. Preliminary data suggest that this compound may exhibit selective binding to specific GPCRs, potentially modulating their activity and signaling pathways.

In addition to its potential as a GPCR modulator, 2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. These findings open up new avenues for developing anti-inflammatory drugs with improved efficacy and reduced side effects.

The pharmacokinetic profile of 2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid is another critical aspect that has been explored in recent research. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further drug development. Its oral bioavailability and stability in physiological conditions are particularly noteworthy, as these attributes are essential for the successful translation from preclinical to clinical settings.

To further understand the therapeutic potential of 2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into its efficacy and safety profile. For instance, in a murine model of inflammatory pain, administration of this compound resulted in significant reduction of pain responses without causing adverse effects on motor function or other vital parameters.

The structural flexibility and functional versatility of 2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid also make it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its pharmacological properties. Researchers are actively exploring various structural modifications to enhance its potency, selectivity, and pharmacokinetic profile. These efforts include the introduction of different substituents at various positions on the spirocyclic core to fine-tune its biological activity.

In conclusion, 2-{8-Oxa-1-azaspiro[4.5]decan-3-yl}acetic acid (CAS No. 2344679-35-0) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable biological properties and pharmacokinetic profile, positions it as a valuable candidate for further development into novel therapeutic agents targeting GPCRs and inflammatory diseases.